Cas no 1516-32-1 (1-Butyl-2-thiourea)

• Product Name: 1-Butyl-2-thiourea
• CAS No: 1516-32-1
• MF: C₅H₁₂N₂S
• MW: 132.227179527283
• MDL: MFCD00022173
• CID: 83740
• PubChem ID: 1551919
• Update Time: 2025-08-05

1-Butyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• butyl-2-thiourea
• n-Butylthiourea
• 1-Butylthiourea
• 1-Butyl-2-thiourea
• butylthiourea
• N-(n-Butyl)thiourea
• usafd-5
• butyl-thioure
• BUTYL-THIOUREA
• 1-N-BUTYLTHIOUREA
• 1-butyl-2-thio-ure
• N-(n-Butyl)thiourea, 98%
• Thiourea, butyl-
• Thiourea, N-butyl-
• n-Butyl thiourea
• USAF D-5
• Urea, 1-butyl-2-thio-
• 4DX8I3D6G6
• amino(butylamino)methane-1-thione
• butyl isothiourea
• NSC202953
• WLN: SUYZM4
• GMEGXJPUFRVCPX-
• UNII-4DX8I3D6G6
• SCHEMBL10878067
• MFCD00022173
• CS-0132422
• NSC-202953
• SCHEMBL144837
• T70321
• A809200
• Z56930717
• BRN 1744779
• 1516-32-1
• AKOS001073551
• FT-0633622
• 4-04-00-00584 (Beilstein Handbook Reference)
• EN300-06602
• EINECS 216-165-9
• NS00024943
• B4971
• HMS1783O04
• NCGC00323601-01
• AB01319167-02
• DTXSID5061744
• NSC 202953
• GMEGXJPUFRVCPX-UHFFFAOYSA-N
• AS-11539
• Thiourea,N-butyl-
• DB-019096

• MDL： MFCD00022173
• Inchi： 1S/C5H12N2S/c1-2-3-4-7-5(6)8/h2-4H2,1H3,(H3,6,7,8)
• InChI Key： GMEGXJPUFRVCPX-UHFFFAOYSA-N
• SMILES： S=C(N)NCCCC
• BRN： 1744779

Computed Properties

• Exact Mass: 132.07200
• Monoisotopic Mass: 132.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1
• Topological Polar Surface Area: 70.1

Experimental Properties

• Color/Form: White solid
• Density: 1.005 (estimate)
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 245°C (estimate)
• Flash Point: 76.1°C
• Refractive Index: 1.5300 (estimate)
• PSA: 70.14000
• LogP: 1.71090
• λmax: 237(EtOH aq.)(lit.)
• Solubility: Insoluble in water.

1-Butyl-2-thiourea Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H402
• Warning Statement： P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：YS4375000
• Safety Term：S22;S36/37
• Risk Phrases：R22
• Packing Group：III
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas

Additional information on 1-Butyl-2-thiourea

1-Butyl-2-thiourea: A Comprehensive Overview

1-Butyl-2-thiourea (CAS No. 1516-32-1) is an organic compound with the molecular formula C5H11NCS. It belongs to the class of thioureas, which are sulfur analogs of urea. This compound is widely recognized for its unique chemical properties and versatile applications in various fields, including materials science, catalysis, and biotechnology. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the applications of 1-butyl-2-thiourea.

The structure of 1-butyl-2-thiourea consists of a thiourea backbone with a butyl group attached to the nitrogen atom. This substitution imparts unique electronic and steric properties to the molecule, making it highly reactive under certain conditions. Recent studies have highlighted its potential as a versatile building block in organic synthesis. For instance, researchers have demonstrated its ability to act as a nucleophile in SN2 reactions, facilitating the construction of complex organic molecules with high precision.

One of the most notable applications of 1-butyl-2-thiourea is in the field of catalysis. Scientists have recently explored its use as a ligand in transition metal-catalyzed reactions. The sulfur atom in the thiourea group provides strong metal-ligand interactions, enhancing the catalytic activity and selectivity of these systems. For example, a study published in *Nature Catalysis* revealed that 1-butyl-2-thiourea-based ligands significantly improved the efficiency of cross-coupling reactions, which are critical in pharmaceutical and agrochemical industries.

In addition to its catalytic applications, 1-butyl-2-thiourea has gained attention for its role in materials science. Researchers have utilized this compound as a precursor for synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and separation applications. Recent breakthroughs have shown that MOFs derived from 1-butyl-2-thiourea can efficiently capture CO₂ and CH₄ gases under ambient conditions, offering a sustainable solution to global energy challenges.

The synthesis of 1-butyl-2-thiourea typically involves the reaction of 1-butyramide with hydrogen sulfide gas under controlled conditions. This process is straightforward and scalable, making it suitable for industrial production. However, recent advancements have focused on developing greener synthesis methods that minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction time and energy consumption while maintaining product quality.

From a safety perspective, 1-butyl-2-thiourea is generally considered non-toxic under normal handling conditions. However, prolonged exposure may cause irritation to the eyes and skin. Proper personal protective equipment should be worn during handling to ensure worker safety. Environmental studies have also shown that this compound degrades rapidly under aerobic conditions, posing minimal risk to aquatic ecosystems.

In conclusion, 1-butyl-2-thiourea (CAS No. 1516-32-1) is a multifaceted compound with promising applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis, catalysis, and materials science. As research continues to uncover new potentials for this compound, it is expected to play an even more significant role in advancing technological innovations.